![molecular formula C12H15NO3 B7475817 Azetidin-1-yl-(3,5-dimethoxyphenyl)methanone](/img/structure/B7475817.png)
Azetidin-1-yl-(3,5-dimethoxyphenyl)methanone
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Overview
Description
Azetidin-1-yl-(3,5-dimethoxyphenyl)methanone, also known as DAPM, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DAPM belongs to the class of arylcyclohexylamines and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of Azetidin-1-yl-(3,5-dimethoxyphenyl)methanone is not fully understood, but it is believed to act as a non-competitive NMDA receptor antagonist. It has also been found to inhibit the reuptake of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been found to reduce pain sensitivity in animal models, and to exhibit anesthetic properties. Additionally, this compound has been found to exhibit neuroprotective effects, reducing neuronal damage in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using Azetidin-1-yl-(3,5-dimethoxyphenyl)methanone in lab experiments is its high potency and selectivity for NMDA receptors. Additionally, this compound has been found to exhibit a low toxicity profile, making it a safe candidate for use in animal models. One limitation of using this compound in lab experiments is its limited solubility in water, which can make dosing and administration challenging.
Future Directions
For Azetidin-1-yl-(3,5-dimethoxyphenyl)methanone research include further investigation into its mechanism of action, as well as its potential applications in the treatment of pain and neurodegenerative diseases. Additionally, the development of more soluble analogs of this compound could improve its efficacy and ease of administration. Finally, the potential use of this compound in combination with other drugs for synergistic effects should be explored.
Synthesis Methods
The synthesis of Azetidin-1-yl-(3,5-dimethoxyphenyl)methanone involves the reaction of 3,5-dimethoxybenzaldehyde with methylamine and subsequent reduction of the resulting imine with sodium borohydride. The product is then treated with azetidine to yield this compound. The synthesis of this compound has been optimized to yield high purity and yield.
Scientific Research Applications
Azetidin-1-yl-(3,5-dimethoxyphenyl)methanone has been studied extensively for its potential applications in scientific research. It has been found to exhibit both analgesic and anesthetic properties, making it a potential candidate for the treatment of pain. Additionally, this compound has been found to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
azetidin-1-yl-(3,5-dimethoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c1-15-10-6-9(7-11(8-10)16-2)12(14)13-4-3-5-13/h6-8H,3-5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPQBFNUNVRQJMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)N2CCC2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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